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Compound of Interest

Compound Name: N-Methyl-6-nitroquinolin-5-amine
CAS No.: 103170-53-2
Cat. No.: B587392
Get Quote
. J

Executive Summary: The "Market Gap" Reality

N-Methyl-6-nitroquinolin-5-amine is not a commodity chemical. Unlike its unmethylated
precursor (5-amino-6-nitroquinoline) or the regioisomer (6-methyl-5-nitroquinoline), this specific
secondary amine is rarely maintained in stock by major global distributors (Sigma-Aldrich,
Fisher, TCI).

For researchers requiring this compound for structure-activity relationship (SAR) studies—
typically in kinase inhibition or antimalarial scaffolds—the acquisition strategy must shift from
"Direct Purchase" to "Semi-Synthesis" or "Custom Manufacturing.”

This guide provides the technical roadmap to acquire this molecule, validating the commercial
availability of its precursors and detailing the requisite synthesis protocols to bridge the supply

gap.

Chemical Identity & Specifications

Before sourcing, strict structural verification is required to avoid purchasing common
regioisomers (e.g., 6-methyl-5-nitroquinoline, CAS 23141-61-9) which are chemically distinct
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and useless for 5-position substitution logic.

Parameter

Specification

Chemical Name

N-Methyl-6-nitroquinolin-5-amine

Systematic Name

N-Methyl-6-nitro-5-quinolinamine

Core Structure

Quinoline ring; Nitro group at C6; Methylamino

group at C5
Molecular Formula C10H9N302
Molecular Weight 203.20 g/mol

Key Precursor CAS

35975-00-9 (5-Amino-6-nitroquinoline)

Target CAS

Not formally assigned in major public registries;
treat as Custom Entity.[1][2]

Appearance

Likely yellow to orange crystalline solid (based

on nitro-aniline analogs)

Commercial Supply & Price Analysis

Direct sourcing of the target molecule is currently non-viable through standard catalogs. The

optimal strategy is to purchase the primary amine precursor and perform a single-step

methylation.

A. The "Buy" Option: Precursor Availability

The primary amine, 5-Amino-6-nitroquinoline (CAS 35975-00-9), is commercially available from

specialized heterocyclic building block suppliers.

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://prepchem.com/amino-quinoline/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4484970.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

. R Est. Price Range
Supplier Category Vendor Examples Availability Status

(2025/26)
] High (Lead time 2-3
Tier 1 (Aggregators) MolPort, eMolecules $150 - $300 / gram
weeks)
) ) CymitQuimica, Apollo ) )
Tier 2 (Specialty) o Medium (Stock varies)  $120 - $250 / gram
Scientific
] WuXi AppTec, Made-to-Order (Kg )
Tier 3 (Bulk/CRO) ) Inquire for FTE rates
Enamine scale)

B. The "Make" Option: Custom Synthesis Costs

If internal synthesis is not possible, outsourcing the methylation of CAS 35975-00-9 to a CRO
is the next path.

o Estimated Cost: $1,500 - $2,500 for the first 1-5 grams (covers labor + analysis).

e Lead Time: 4-6 weeks.

Technical Synthesis Protocols (The "Expertise"
Pillar)

Since the target is a secondary amine, the synthesis must avoid over-methylation to the tertiary
amine or quaternary salt. Two field-proven protocols are recommended.

Protocol A: Reductive Amination (Recommended)

This method uses the commercially available 5-amino-6-nitroquinoline and offers the highest
regioselectivity.

Reagents:
e Precursor: 5-Amino-6-nitroquinoline (CAS 35975-00-9)

o Reagent: Paraformaldehyde (or Formalin)
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e Reductant: Sodium Cyanoborohydride (NaCNBHs) or Sodium Triacetoxyborohydride (STAB)
» Solvent: Methanol / Acetic Acid
Step-by-Step Workflow:

 Dissolution: Dissolve 1.0 eq of 5-amino-6-nitroquinoline in Methanol (0.1 M concentration).
Add 1% Acetic Acid to catalyze imine formation.

e Imine Formation: Add 5.0 eq of Paraformaldehyde. Stir at reflux for 2-4 hours. Monitor by
TLC for disappearance of the primary amine.

e Reduction: Cool to 0°C. Slowly add 3.0 eq of NaCNBHs. Allow to warm to Room
Temperature (RT) and stir overnight.

o Workup: Quench with saturated NaHCOs. Extract with Ethyl Acetate (3x). Wash organic layer
with Brine. Dry over Na2S0a.[2]

 Purification: Flash column chromatography (Hexane:EtOAc). The secondary amine usually
elutes after any unreacted primary amine but before the dimethyl impurity.

Protocol B: SnAr Displacement (Alternative)

Use this only if you can source 5-chloro-6-nitroquinoline (rare).
Reagents:

e Precursor: 5-Chloro-6-nitroquinoline

e Nucleophile: Methylamine (2M in THF or Methanol)

» Base: Diisopropylethylamine (DIPEA)

Mechanism: The nitro group at C6 activates the C5 position (ortho-effect), making the chloride
labile to nucleophilic attack. Condition: Sealed tube, 80°C, 12 hours. Yield: Generally high
(>80%), but the precursor is expensive/hard to find.

Decision Logic & Workflow Visualization
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The following diagram illustrates the strategic decision-making process for acquiring this
molecule, distinguishing between "Commodity" and "Custom" pathways.

Need N-Methyl-6-nitroquinolin-5-amine

Check Catalog (CAS Search)

Direct Supplier Found?

Yes No

Purchase Direct
(Unlikely for this specific isomer)

Switch to Precursor Strategy

Source CAS 35975-00-9

(5-Amino-6-nitroquinoline)

In-House Lab\Verify Purity

Perform Reductive Amination QC Validation

(Protocol A) (NMR/HPLC)

Click to download full resolution via product page

Figure 1: Strategic Sourcing Decision Tree. The "No" path is the standard route for this non-
catalog intermediate.

Quality Control & Validation (Self-Validating System)

Upon synthesis or receipt of custom material, you must validate identity. The distinction
between the primary amine (precursor) and secondary amine (target) is subtle but visible in
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Proton NMR.

Expected Signal (Target: Contrast vs. Precursor

Analytical Method
N-Methyl) (NH2)

) Precursor lacks the methyl
Singlet/Doublet at ~2.9 - 3.1 ]
singlet. Precursor shows broad

1H NMR (DMSO-ds) ppm (3H) corresponding to N- NH: exchangeable peak (~6-7
2 ~6-
CHs.

ppm).

Precursor [M+H]* = 190.2
LC-MS (ESI+) [M+H]* =204.2 (Mass shift of +14 Da)

) Precursor is also yellow; color

Appearance Deep yellow/orange solid.[3]

is not a differentiator.

Critical Impurity Check: Watch for the Dimethyl derivative ([M+H]* = 218.2). If present,
recrystallize from Ethanol/Hexane.

Safety & Handling

» Nitro Group Hazards: Nitro-substituted quinolines can be energetic. Avoid heating dry solids
above 150°C.

« Toxicity: Quinoline derivatives are often mutagenic (intercalating agents). Handle with full
PPE (Gloves, N95/P100 Respirator) in a fume hood.

o Storage: Store at 2-8°C, protected from light (nitro compounds are often photodegradable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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methyl-6-nitroquinolin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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